Cas no 2138204-24-5 (sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate)
2138204-24-5 structure
Product Name:sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate
CAS No:2138204-24-5
MF:C7H4BrN2NaO2S
MW:283.07763004303
CID:5874832
PubChem ID:165455388
Update Time:2024-01-04
sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate
- 2138204-24-5
- EN300-724282
-
- Inchi: 1S/C7H5BrN2O2S.Na/c8-4-1-5-6(13(11)12)3-10-7(5)9-2-4;/h1-3H,(H,9,10)(H,11,12);/q;+1/p-1
- InChI Key: QLQOSNIDJJWWQS-UHFFFAOYSA-M
- SMILES: BrC1=CN=C2C(=C1)C(=CN2)S(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 281.90746g/mol
- Monoisotopic Mass: 281.90746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88Ų
sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-724282-1.0g |
sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate |
2138204-24-5 | 1g |
$0.0 | 2023-06-06 |
sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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